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Compound of Interest

Compound Name: MSC-4381

Cat. No.: B8201691 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

MSC-4381, also known as MCT4-IN-1, is a potent and selective inhibitor of the

monocarboxylate transporter 4 (MCT4/SLC16A3)[1][2][3][4][5]. It exhibits a half-maximal

inhibitory concentration (IC50) of 77 nM and a binding affinity (Ki) of 11 nM[1][2][3][4][5][6]. By

targeting the cytosolic domain of MCT4, MSC-4381 effectively blocks lactate efflux, leading to

intracellular lactate accumulation and reduced viability in cells with high MCT4 expression[1][2]

[3][4][5]. These characteristics make MSC-4381 a valuable chemical probe for investigating the

biological roles of MCT4, particularly in cancer metabolism research[1][7]. This document

provides detailed protocols for the preparation of MSC-4381 stock solutions for research

applications.

Quantitative Data Summary
The following table summarizes the key quantitative information for MSC-4381.
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Property Value Source

Molecular Weight 537.97 g/mol [1][2][3][6]

IC50 77 nM [1][2][3][4][5][6]

Ki 11 nM [1][2][3][4][5][6][7]

Solubility in DMSO

Up to 83.33 mg/mL (with

ultrasonication and warming to

60°C)

[2][5]

50 mM [8]

33 mg/mL (61.34 mM) [6]

2 mg/mL (clear solution with

warming)

Storage (Solid)
-20°C for up to 3 years; 4°C for

up to 2 years
[2][5]

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[1][2][5]

Experimental Protocols
1. Preparation of a High-Concentration MSC-4381 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MSC-4381 in dimethyl

sulfoxide (DMSO).

Materials:

MSC-4381 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing MSC-4381: Carefully weigh the desired amount of MSC-4381 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.38 mg of MSC-4381
(Molecular Weight = 537.97 g/mol ).

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Example: 0.001 L x 0.010 mol/L x 537.97 g/mol x 1000 mg/g = 5.38 mg

Dissolution in DMSO: Add the weighed MSC-4381 powder to a sterile tube. Add the

calculated volume of fresh, anhydrous DMSO to achieve the desired concentration. For the

example above, add 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly for several minutes to facilitate dissolution. If

the compound does not fully dissolve, gentle warming in a water bath (up to 60°C) and/or

sonication can be applied to aid solubilization[2][5]. Ensure the solution is clear before use.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for

up to six months[1][2][5].

2. Preparation of a Working Solution for In Vitro Cell-Based Assays

This protocol describes the dilution of the high-concentration DMSO stock solution for use in

cell culture experiments.

Materials:
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10 mM MSC-4381 stock solution in DMSO

Appropriate cell culture medium

Sterile tubes

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the MSC-4381 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentration for your experiment. It is recommended to prepare

intermediate dilutions to ensure accuracy.

Final Concentration: Add the appropriate volume of the diluted MSC-4381 solution to your

cell culture wells. Ensure the final concentration of DMSO in the culture medium is low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Immediate Use: It is recommended to prepare fresh working solutions for each experiment.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of MSC-4381 and a general

experimental workflow for its use.
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Mechanism of Action of MSC-4381
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Caption: Mechanism of action of MSC-4381 in inhibiting lactate efflux via the MCT4 transporter.
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General Experimental Workflow
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Caption: A generalized workflow for preparing and using MSC-4381 in cell-based experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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